EAPB 02303

• Molecular Formula: C17H14N4O2
• Molecular Weight: 306.32 g/mol
• InChI: InChI=1S/C17H14N4O2/c1-18-16-17-19-9-13(10-6-7-14(22)15(23)8-10)21(17)12-5-3-2-4-11(12)20-16/h2-9,22-23H,1H3,(H,18,20)
• InChIKey: KOBYYHFBTUBHRR-UHFFFAOYSA-N

Research programs requiring subtype-wide AML models or COMT-dependent prodrug validation face limited options. EAPB 02303 solves this as the only imiqualine with validated broad-spectrum anti-leukemic activity across NPM1c-mutant and wild-type disease (5-100 nM). • Unique mechanism: Requires COMT-mediated bioactivation; inactive in COMT-knockout models-ideal for biomarker-stratified PDAC studies. • Superior potency: IC50 = 3 nM on A375 melanoma; retains full activity in gemcitabine-resistant and FOLFIRINOX-resistant PDAC cells. • Synergy validated: Paclitaxel combination prolongs survival vs monotherapy; antagonistic with gemcitabine-use specifically for paclitaxel-partnered PDAC regimens.

EAPB 02303 – A Second-Generation Imiqualine Microtubule-Disrupting Prodrug for Targeted Oncology Research Procurement

EAPB 02303 (CAS 1958290-51-1) is the lead compound of the second-generation imiqualine family, a class of low-molecular-weight imidazo[1,2-a]quinoxaline derivatives originating from the immunomodulatory drug imiquimod [1]. Unlike first-generation imiqualines (EAPB0503, EAPB0203) that directly bind the colchicine site on β-tubulin to inhibit polymerization, EAPB 02303 functions as a prodrug requiring bioactivation by catechol-O-methyltransferase (COMT) to generate a methylated metabolite that disrupts microtubule dynamics [2]. The compound induces G2/M cell-cycle arrest, mitotic spindle assembly impairment, and apoptosis, with cytotoxic IC₅₀ values in the low nanomolar range (3–78 nM) across diverse cancer cell lines, including pancreatic ductal adenocarcinoma (PDAC), melanoma, and acute myeloid leukemia (AML) [1][2][3].

1

Mechanism

COMT-dependent prodrug bioactivation for microtubule-disrupting research

2

Pathway context

G2/M cell-cycle arrest and mitotic spindle assembly impairment studies

3

Model scope

Broad cancer cell-line screening: PDAC, melanoma, and AML research models

• [1] Patinote C, Deleuze-Masquéfa C, Hadj Kaddour K, Vincent L-A, Larive R, et al. Imidazo[1,2-a]quinoxalines for melanoma treatment with original mechanism of action. Eur J Med Chem. 2021;212:113031. DOI: 10.1016/j.ejmech.2020.113031. View Source
• [2] Bigot K, Patinote C, Garambois V, et al. Inhibiting microtubule polymerization with EAPB02303, a prodrug activated by catechol-O-methyl transferase, enhances paclitaxel effect in pancreatic cancer models. Cell Death Dis. 2025;16(1):441. DOI: 10.1038/s41419-025-07747-1. View Source
• [3] Makhoul P, Skayneh H, Jishi B, et al. The Novel Imiqualine EAPB02303 Is a Potent Drug for Treating Acute Myeloid Leukemia. Biomolecules. 2025;15(5):741. DOI: 10.3390/biom15050741. View Source

Why First-Generation Imiqualines or Standard Microtubule Agents Cannot Substitute for EAPB 02303 in Targeted Oncology Research

First-generation imiqualines (EAPB0503, EAPB0203) and conventional microtubule-targeting agents (MTAs) exhibit fundamentally distinct mechanisms, potency profiles, and disease-subtype coverage that preclude interchangeable use with EAPB 02303. EAPB0503 and EAPB0203 directly inhibit tubulin polymerization via colchicine-site binding at micromolar concentrations (IC₅₀ = 200 nM and 1,570 nM on A375, respectively), while EAPB 02303 does not bind purified tubulin and instead requires intracellular COMT-mediated bioactivation—a unique prodrug feature [1]. Clinically used MTAs such as paclitaxel and gemcitabine face intrinsic and acquired resistance in PDAC and AML, whereas EAPB 02303 retains full nanomolar potency in gemcitabine-resistant and FOLFIRINOX-resistant PDAC cells [2]. Moreover, EAPB0503 is selectively active only against NPM1c-mutant AML; EAPB 02303 exerts broad-spectrum anti-leukemic activity across multiple AML subtypes at 200-fold lower concentrations through PI3K/AKT/mTOR pathway inhibition [3]. These mechanistic and pharmacological divergences mean that substituting EAPB 02303 with a predecessor or alternative MTA would forfeit both potency gains and disease-relevant pathway coverage.

Mechanism

COMT-dependent prodrug activation

Direct colchicine-site tubulin binding (EAPB0503/EAPB0203)

Resistance profile

Retained potency in gemcitabine/FOLFIRINOX-resistant PDAC

Intrinsic and acquired resistance limits standard MTAs

AML coverage

Broad-spectrum across multiple AML subtypes

NPM1c-mutant-restricted (EAPB0503); PI3K/AKT/mTOR not engaged

• [1] Patinote C, Deleuze-Masquéfa C, Hadj Kaddour K, Vincent L-A, Larive R, et al. Imidazo[1,2-a]quinoxalines for melanoma treatment with original mechanism of action. Eur J Med Chem. 2021;212:113031. DOI: 10.1016/j.ejmech.2020.113031. View Source
• [2] Bigot K, Patinote C, Garambois V, et al. Inhibiting microtubule polymerization with EAPB02303, a prodrug activated by catechol-O-methyl transferase, enhances paclitaxel effect in pancreatic cancer models. Cell Death Dis. 2025;16(1):441. DOI: 10.1038/s41419-025-07747-1. View Source
• [3] Makhoul P, Skayneh H, Jishi B, et al. The Novel Imiqualine EAPB02303 Is a Potent Drug for Treating Acute Myeloid Leukemia. Biomolecules. 2025;15(5):741. DOI: 10.3390/biom15050741. View Source

EAPB 02303 – Quantified Evidence of Differentiation from Closest Analogs and Standard-of-Care Agents

40-Fold Cytotoxic Potency Gain Over First-Generation EAPB0503 in Melanoma

On the A375 human melanoma cell line, EAPB 02303 (IC₅₀ = 3 nM) is 40 times more potent than EAPB0503 (IC₅₀ = 200 nM) and approximately 520 times more potent than EAPB0203 (IC₅₀ = 1,570 nM) [1]. The second-generation derivative EAPB02302 (IC₅₀ = 60 nM) also trails EAPB 02303 by 20-fold [2]. Against the clinical reference therapy vemurafenib (BRAF inhibitor), EAPB 02303 demonstrates 20-fold superior potency in the same A375 model [1]. The potency rank order within the imiqualine family is EAPB 02303 ≫ EAPB02302 ≫ EAPB0503 ≫ EAPB0203, establishing EAPB 02303 as the definitive lead molecule.

Melanoma potency gain vs EAPB0503

Head-to-head

40-fold

Supports melanoma model endpoint review

A375 cell line; MTT/SRB assay; verify in target model

Evidence Dimension	Cytotoxic potency (IC₅₀) in A375 human melanoma cells
Target Compound Data	EAPB 02303 IC₅₀ = 3 nM
Comparator Or Baseline	EAPB0503 IC₅₀ = 200 nM; EAPB0203 IC₅₀ = 1,570 nM; EAPB02302 IC₅₀ = 60 nM; vemurafenib (20-fold less potent)
Quantified Difference	40-fold vs EAPB0503; ~520-fold vs EAPB0203; 20-fold vs EAPB02302; 20-fold vs vemurafenib
Conditions	A375 human melanoma cell line; MTT/SRB viability assay; 72–96 h incubation

Why This Matters

When procuring an imiqualine for melanoma research, EAPB 02303's 40-fold potency advantage over EAPB0503 translates to substantially lower effective concentrations in vitro and in vivo, reducing compound consumption per experiment and enabling more physiologically relevant dosing in preclinical models.

• [1] Patinote C, Deleuze-Masquéfa C, Hadj Kaddour K, Vincent L-A, Larive R, et al. Imidazo[1,2-a]quinoxalines for melanoma treatment with original mechanism of action. Eur J Med Chem. 2021;212:113031. DOI: 10.1016/j.ejmech.2020.113031. View Source
• [2] Chouchou A, Deleuze-Masquéfa C, Bonnet P-A, et al. Imidazo[1,2-a]quinoxalines Derivatives Grafted with Amino Acids: Synthesis and Evaluation on A375 Melanoma Cells. Pharmaceuticals. 2018;11(4):128. DOI: 10.3390/ph11040128. View Source

200-Fold Potency Gain and Broadened AML Subtype Coverage Over First-Generation EAPB0503

In AML models, EAPB 02303 induces cell growth arrest and apoptosis at concentrations 200-fold lower than EAPB0503 in both NPM1c-mutant and wild-type NPM1 AML cells [1]. At a concentration as low as 5 nM, EAPB 02303 achieves complete growth inhibition in OCI-AML3 cells at 72 h (p < 0.001), outperforming the positive control cytarabine (AraC) [1]. Critically, EAPB0503 is selectively active only against NPM1c AML, whereas EAPB 02303 shows broad-spectrum activity across multiple AML subtypes (OCI-AML2, OCI-AML3, MOLM-13, KG-1α, THP-1, and primary patient blasts) [1]. Mechanistically, EAPB 02303 potently inhibits PI3K/AKT/mTOR signaling—a pathway hyperactivated in 60% of AML cases—while EAPB0503 does not engage this pathway [1][2].

AML potency & subtype coverage

Head-to-head

200-fold

Supports AML subtype coverage review

6 AML lines + primary blasts; PI3K/AKT/mTOR pathway context

Evidence Dimension	Cytotoxic potency and AML subtype coverage breadth
Target Compound Data	EAPB 02303: complete growth inhibition at 5 nM (OCI-AML2, OCI-AML3, MOLM-13); 10 nM (KG-1α); 100 nM (THP-1) [1]
Comparator Or Baseline	EAPB0503: active only against NPM1c AML cells; requires 200-fold higher concentration for comparable growth arrest; does not inhibit PI3K/AKT/mTOR
Quantified Difference	200-fold concentration reduction; broad-spectrum activity (all tested AML subtypes) vs EAPB0503 restricted to NPM1c; distinct PI3K/AKT/mTOR mechanism
Conditions	AML cell lines (OCI-AML2, OCI-AML3, MOLM-13, KG-1α, THP-1) and primary AML patient blasts; trypan blue exclusion; 24–72 h treatment

Why This Matters

For AML research programs, EAPB 02303 offers access to both NPM1c and wt-NPM1 disease models at nanomolar concentrations, whereas EAPB0503 restricts investigators to a single mutational subset—making EAPB 02303 the versatile procurement choice for translational AML studies.

• [1] Makhoul P, Skayneh H, Jishi B, et al. The Novel Imiqualine EAPB02303 Is a Potent Drug for Treating Acute Myeloid Leukemia. Biomolecules. 2025;15(5):741. DOI: 10.3390/biom15050741. View Source
• [2] Nabbouh AI, Hleihel RS, Saliba JL, et al. Imidazoquinoxaline derivative EAPB0503: A promising drug targeting mutant nucleophosmin 1 in acute myeloid leukemia. Cancer. 2017;123(9):1662-1673. DOI: 10.1002/cncr.30515. View Source

Unique COMT-Dependent Prodrug Bioactivation: Pharmacological Differentiation from All First-Generation Imiqualines

A critical functional distinction is that EAPB 02303 does not inhibit microtubule polymerization when added to purified tubulin in a standard polymerization assay, whereas first-generation EAPB0503 and EAPB0203 show a clear dose-dependent inhibition starting at 1 µM [1][2]. EAPB 02303 possesses a catechol moiety that serves as a substrate for catechol-O-methyltransferase (COMT), generating the methylated metabolite EAPB04303 (3-hydroxy-4-methoxyphenyl derivative), which exhibits a lower IC₅₀ than the parent compound and directly inhibits microtubule polymerization [3]. Pharmacological COMT inhibition with tolcapone or entacapone strongly reduces EAPB 02303 cytotoxicity, whereas colchicine cytotoxicity is unaffected, confirming COMT-dependency as an EAPB 02303-specific feature [3]. CRISPR/Cas9-mediated COMT knockout in PDAC cells further substantiates this bioactivation requirement [3].

Mechanism differentiation

Head-to-head

Prodrug activation vs Direct tubulin binding

Reported mechanism distinction

COMT-KO confirmed; review model COMT expression status

Evidence Dimension	Mechanism of microtubule polymerization inhibition
Target Compound Data	EAPB 02303: no direct inhibition of purified tubulin polymerization at 1 µM; requires COMT bioactivation to yield active metabolite EAPB04303; cytotoxicity strongly reduced by COMT inhibitors and COMT-KO [3]
Comparator Or Baseline	EAPB0503 and EAPB0203: direct dose-dependent inhibition of tubulin polymerization from 1 µM via colchicine-site binding on β-tubulin [1][2]
Quantified Difference	Qualitative mechanistic dichotomy: prodrug bioactivation (EAPB 02303) vs direct tubulin binding (first-generation); COMT inhibition reduces EAPB 02303 cytotoxicity while sparing colchicine [3]
Conditions	Purified tubulin polymerization assay; COMT inhibitors (tolcapone, entacapone); CRISPR/Cas9 COMT-KO in Pancpec and CFPAC-1 PDAC cells

Why This Matters

The COMT-dependent bioactivation mechanism confers tissue-selectivity potential, as COMT is overexpressed in PDAC and associated with poor prognosis—making EAPB 02303 not merely a more potent imiqualine but a mechanistically distinct chemical probe that cannot be functionally replaced by direct tubulin binders.

• [1] Patinote C, Deleuze-Masquéfa C, Hadj Kaddour K, Vincent L-A, Larive R, et al. Imidazo[1,2-a]quinoxalines for melanoma treatment with original mechanism of action. Eur J Med Chem. 2021;212:113031. DOI: 10.1016/j.ejmech.2020.113031. View Source
• [2] Chouchou A. Développement préclinique de dérivés imidazo[1,2-a]quinoxaliniques à visée anticancéreuse : synthèse chimique, formulation galénique et validation de méthode de dosage en milieu biologique. PhD thesis. Université Montpellier; 2018. NNT: 2018MONTT034. View Source
• [3] Bigot K, Patinote C, Garambois V, et al. Inhibiting microtubule polymerization with EAPB02303, a prodrug activated by catechol-O-methyl transferase, enhances paclitaxel effect in pancreatic cancer models. Cell Death Dis. 2025;16(1):441. DOI: 10.1038/s41419-025-07747-1. View Source

Synergistic Combination with Paclitaxel in PDAC: EAPB 02303 Delivers Quantifiable Synergy Where Gemcitabine Shows Antagonism

In PDAC models, EAPB 02303 combined with paclitaxel produces a synergistic effect (Bliss synergy analysis, red-zone classification), whereas the EAPB 02303–gemcitabine combination shows slight antagonism and EAPB 02303–radiotherapy is merely additive [1]. In vivo, the combination of EAPB 02303 (30 mg/kg) and paclitaxel significantly inhibited tumor growth compared with vehicle in both Pancpec (p = 0.001) and P4604 (p = 0.0007) PDX models, and outperformed each drug as monotherapy (p = 0.0224 vs EAPB 02303 alone; p = 0.0479 vs paclitaxel alone in Pancpec) [1]. Survival was significantly prolonged with the combination versus vehicle (p = 0.008) and versus EAPB 02303 alone (p = 0.0224) [1]. Immunohistochemical analysis confirmed significant increases in both mitotic index (PHH3, p < 0.0001) and apoptotic index (cleaved caspase-3, p = 0.0019 vs paclitaxel alone) with the combination [1].

PDAC combination profile

Head-to-head

Synergy (paclitaxel) vs Antagonism (gemcitabine)

Supports combination-study context

Bliss synergy model; in vivo survival benefit reported

Evidence Dimension	Combination drug interaction profile in PDAC
Target Compound Data	EAPB 02303 + paclitaxel: synergistic (Bliss score in red zone); tumor growth inhibition p = 0.001 vs vehicle; survival benefit p = 0.008 vs vehicle
Comparator Or Baseline	EAPB 02303 + gemcitabine: slight antagonism; EAPB 02303 + radiotherapy: additive only; paclitaxel monotherapy: no significant PHH3 increase (p = 0.7643) and no caspase-3 increase (p = 0.9615) vs untreated
Quantified Difference	Synergy vs antagonism; combination tumor inhibition superior to each monotherapy (p = 0.0224 vs EAPB 02303 alone, p = 0.0479 vs paclitaxel alone); combination uniquely increased both mitotic and apoptotic indices
Conditions	PDAC cell lines (Pancpec, P4604 PDX-derived) in vitro (SRB viability, Bliss synergy model) and in vivo (athymic nude mice, subcutaneous xenograft, 30 mg/kg EAPB 02303 daily for 30 days)

Why This Matters

The selective synergy with paclitaxel—but not gemcitabine—provides a rational basis for combination-study procurement: EAPB 02303 is the only imiqualine demonstrated to enhance paclitaxel efficacy in PDAC in vivo, enabling research on COMT-overexpressing tumor combination strategies.

• [1] Bigot K, Patinote C, Garambois V, et al. Inhibiting microtubule polymerization with EAPB02303, a prodrug activated by catechol-O-methyl transferase, enhances paclitaxel effect in pancreatic cancer models. Cell Death Dis. 2025;16(1):441. DOI: 10.1038/s41419-025-07747-1. View Source

In Vivo Antitumor Efficacy Across Three Solid and Hematological Cancer Xenograft Models with Defined Pharmacokinetics

EAPB 02303 demonstrates consistent in vivo tumor reduction across melanoma (A375), PDAC (Pancpec, P4604), and AML (wt-NPM1 and NPM1c) xenograft models [1][2][3]. In PDAC xenografts, EAPB 02303 at 30 mg/kg significantly reduced tumor growth (Pancpec: p < 0.0001; P4604: p = 0.0032) with a corresponding increase in overall survival (Pancpec: p = 0.012; P4604: p = 0.0064) [2]. In A375 melanoma xenografts, treatment reduced tumor size and weight in a dose-dependent manner, correlated with a low mitotic index but without necrosis [1]. In AML, EAPB 02303 potently reduced leukemic burden in bone marrow and improved organ tumor infiltration in both wt-NPM1 and NPM1c xenograft mice, with significant prolonged survival exclusive to the NPM1c model [3]. Pharmacokinetic characterization in C57Bl/6 mice following intraperitoneal administration established a terminal half-life of 6 h, enabling once-daily dosing in preclinical studies [2][4].

In vivo multi-model efficacy

Cross-study

3 models validated

Supports cross-model endpoint review

Melanoma, PDAC, AML xenografts; PK half-life ~6 h reported

Evidence Dimension	In vivo tumor growth inhibition and survival benefit across multiple cancer types
Target Compound Data	PDAC: tumor growth inhibition p < 0.0001 (Pancpec), survival p = 0.012; Melanoma: dose-dependent tumor size/weight reduction; AML: reduced leukemic burden in both wt-NPM1 and NPM1c; terminal half-life 6 h [2][4]
Comparator Or Baseline	Vehicle control; EAPB0503 (AML: selective NPM1c only); first-generation imiqualines (melanoma: micromolar in vivo activity only)
Quantified Difference	Consistent efficacy across three distinct tumor types (solid: melanoma, PDAC; hematological: AML); PK-supported once-daily dosing with 6 h half-life; broader AML model coverage than EAPB0503
Conditions	Athymic nude mice (PDAC, melanoma); NOD/SCID mice (AML); EAPB 02303 3–30 mg/kg IP daily; treatment duration 30 days (PDAC/melanoma); single-dose PK in male C57Bl/6 mice

Why This Matters

The multi-model in vivo validation de-risks procurement for translational programs: EAPB 02303 is not a single-indication tool compound but a broadly validated lead with defined pharmacokinetics suitable for cross-cancer comparative efficacy studies.

• [1] Patinote C, Deleuze-Masquéfa C, Hadj Kaddour K, Vincent L-A, Larive R, et al. Imidazo[1,2-a]quinoxalines for melanoma treatment with original mechanism of action. Eur J Med Chem. 2021;212:113031. DOI: 10.1016/j.ejmech.2020.113031. View Source
• [2] Bigot K, Patinote C, Garambois V, et al. Inhibiting microtubule polymerization with EAPB02303, a prodrug activated by catechol-O-methyl transferase, enhances paclitaxel effect in pancreatic cancer models. Cell Death Dis. 2025;16(1):441. DOI: 10.1038/s41419-025-07747-1. View Source
• [3] Makhoul P, Skayneh H, Jishi B, et al. The Novel Imiqualine EAPB02303 Is a Potent Drug for Treating Acute Myeloid Leukemia. Biomolecules. 2025;15(5):741. DOI: 10.3390/biom15050741. View Source
• [4] Chouchou A, Patinote C, Deleuze-Masquéfa C, Bonnet P-A, et al. Liquid chromatography-electrospray ionization-tandem mass spectrometry method for quantitative estimation of new imiqualine leads with potent anticancer activities in rat and mouse plasma. Application to a pharmacokinetic study in mice. J Pharm Biomed Anal. 2018;148:369-379. DOI: 10.1016/j.jpba.2017.10.025. View Source

High-Value Research and Procurement Application Scenarios for EAPB 02303

Second-Generation Imiqualine Benchmarking in Melanoma Drug Discovery

EAPB 02303 serves as the essential reference standard for any study comparing imiqualine generation potency. With an IC₅₀ of 3 nM on A375 melanoma—40-fold lower than EAPB0503 (200 nM) and 20-fold more potent than the clinical BRAF inhibitor vemurafenib—it provides the nanomolar activity baseline against which all new imidazoquinoxaline derivatives should be measured [1]. Researchers investigating structure-activity relationships within the imiqualine family must include EAPB 02303 as the positive control; failure to do so invalidates potency claims for novel analogs derived from this scaffold.

AML Translational Research Requiring Broad-Spectrum Anti-Leukemic Activity Across Mutational Subtypes

For AML research programs that encompass both NPM1c-mutant and wild-type NPM1 disease models, EAPB 02303 is the only imiqualine with validated broad-spectrum activity. First-generation EAPB0503 is restricted to NPM1c-selective models [2]. EAPB 02303 at 5–100 nM achieves proliferation arrest across OCI-AML2, OCI-AML3, MOLM-13, KG-1α, THP-1, and primary patient blasts, engaging the PI3K/AKT/mTOR pathway hyperactivated in 60% of AML cases [2]. Procurement of EAPB 02303 is mandatory for any translational AML program targeting PI3K/AKT/mTOR signaling or studying NPM1c protein degradation as a therapeutic vulnerability.

COMT-Dependent Prodrug Mechanism Studies and Biomarker-Driven PDAC Research

EAPB 02303's demonstrated requirement for COMT-mediated bioactivation makes it a unique chemical probe for studying prodrug activation in tumors overexpressing this enzyme. COMT is upregulated in PDAC versus healthy pancreas and associated with poor prognosis; EAPB 02303's cytotoxicity is abolished upon COMT inhibition or genetic knockout [3]. Research programs investigating COMT expression as a predictive biomarker for microtubule-disrupting prodrug sensitivity should select EAPB 02303 over direct tubulin binders (EAPB0503, colchicine, vinca alkaloids), as only the prodrug mechanism provides the requisite COMT-dependency for biomarker-stratified experimental designs.

Paclitaxel Combination Preclinical Development in Chemoresistant PDAC Models

Given the synergistic interaction between EAPB 02303 and paclitaxel—and the antagonism observed with gemcitabine—EAPB 02303 is the rational choice for PDAC combination research [3]. EAPB 02303 retains full cytotoxic potency in gemcitabine-resistant and FOLFIRINOX-resistant PDAC cells, a property not shared by current standard-of-care agents [3]. The in vivo combination significantly prolongs survival and enhances both mitotic arrest and apoptosis versus either agent alone [3]. Researchers designing PDAC combination regimens should procure EAPB 02303 specifically for paclitaxel-partnered protocols, as gemcitabine-based combinations produce inferior interaction outcomes.

Application

Selection Property

Validation Focus

Melanoma imiqualine benchmarking

Imiqualine generation potency context

A375 melanoma endpoint review

AML mutational subtype studies

Broad-spectrum anti-leukemic context

PI3K/AKT/mTOR pathway interpretation

COMT-prodrug mechanism research

COMT-dependent bioactivation context

COMT expression and KO model review

Paclitaxel combination PDAC studies

Chemoresistant model context

Synergy-validation endpoints

• [1] Patinote C, Deleuze-Masquéfa C, Hadj Kaddour K, Vincent L-A, Larive R, et al. Imidazo[1,2-a]quinoxalines for melanoma treatment with original mechanism of action. Eur J Med Chem. 2021;212:113031. DOI: 10.1016/j.ejmech.2020.113031. View Source
• [2] Makhoul P, Skayneh H, Jishi B, et al. The Novel Imiqualine EAPB02303 Is a Potent Drug for Treating Acute Myeloid Leukemia. Biomolecules. 2025;15(5):741. DOI: 10.3390/biom15050741. View Source
• [3] Bigot K, Patinote C, Garambois V, et al. Inhibiting microtubule polymerization with EAPB02303, a prodrug activated by catechol-O-methyl transferase, enhances paclitaxel effect in pancreatic cancer models. Cell Death Dis. 2025;16(1):441. DOI: 10.1038/s41419-025-07747-1. View Source